Cas no 16493-04-2 (3-Butoxycyclohex-2-en-1-one)

• Product Name: 3-Butoxycyclohex-2-en-1-one
• CAS No: 16493-04-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 170829
• PubChem ID: 85454
• Update Time: 2025-04-19

3-Butoxycyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Butoxycyclohex-2-enone
• 2-Cyclohexen-1-one,3-butoxy-
• 1-Butoxy-3-oxocyclohex-2-ene
• 2-Cyclohexen-1-one,3-butoxy
• 3-butanoxycyclohex-2-en-1-one
• 3-butoxy-2-cyclohexenone
• 3-Butoxy-cyclohex-2-enon
• 3-butoxy-cyclohex-2-enone
• 3-n-butoxy-2-cyclohexen-1-one
• BUCH
• 3-Butoxycyclohexen-1-one
• 3-BUTOXY CYCLOHEXENE-1-ONE
• 3-BUTOXYCYCLOHEX-2-EN-1-ONE
• 3-Butoxy-2-cyclohexen-1-one
• 3-NBUTOXY CYCLOHEX-2-ENE-1-ONE
• SCHEMBL10248266
• 2-Cyclohexen-1-one, 3-butoxy-
• AKOS022181850
• 9TB43467WX
• DTXSID40167823
• AS-9186
• CS-0328582
• AI3-08102
• FT-0615270
• EINECS 240-557-9
• 16493-04-2
• MFCD00190682
• NS00025397
• 3-Butoxycyclohex-2-en-1-one

• MDL： MFCD00190682
• Inchi： 1S/C10H16O2/c1-2-3-7-12-10-6-4-5-9(11)8-10/h8H,2-7H2,1H3
• InChI Key： HQFGJBVERCJECK-UHFFFAOYSA-N
• SMILES： O(CCCC)C1=CC(CCC1)=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 280.6±29.0 ºC (760 Torr),
• Flash Point: 121.1±17.8 ºC,
• Refractive Index: 1.468
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.44000

3-Butoxycyclohex-2-en-1-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37